![molecular formula C16H19BrN2O3S B2984157 ethyl 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)acetate CAS No. 1207039-23-3](/img/structure/B2984157.png)
ethyl 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)acetate
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Description
Ethyl 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)acetate is a chemical compound that belongs to the class of imidazole derivatives. It is a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This compound has been extensively studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.
Scientific Research Applications
- Ethyl 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)acetate exhibits potential anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its mechanisms and evaluate its efficacy in vivo .
- The compound has shown anti-inflammatory properties in preclinical studies. It may modulate inflammatory pathways, making it a candidate for developing novel anti-inflammatory drugs. Researchers have explored its impact on cytokine production, NF-κB signaling, and COX-2 expression .
- Ethyl 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)acetate has been investigated for its antimicrobial potential. It exhibits inhibitory effects against certain bacterial and fungal strains. Researchers are studying its mode of action and potential applications in treating infections .
- Some studies suggest that this compound may have neuroprotective effects. It could potentially mitigate oxidative stress, reduce neuroinflammation, and protect neurons. However, more research is needed to validate these findings and explore its therapeutic relevance in neurodegenerative diseases .
- Researchers have examined the cardiovascular effects of this compound. It may influence blood pressure regulation, vascular tone, and endothelial function. Investigations into its impact on cardiovascular diseases, such as hypertension and atherosclerosis, are ongoing .
- Ethyl 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)acetate serves as an interesting scaffold for chemical biology and drug design. Medicinal chemists explore its structure-activity relationships to create derivatives with improved properties. These derivatives could potentially target specific receptors or enzymes for therapeutic purposes .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Effects
Neuroprotective Properties
Cardiovascular Applications
Chemical Biology and Drug Design
properties
IUPAC Name |
ethyl 2-[5-(4-bromophenyl)-1-(2-methoxyethyl)imidazol-2-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN2O3S/c1-3-22-15(20)11-23-16-18-10-14(19(16)8-9-21-2)12-4-6-13(17)7-5-12/h4-7,10H,3,8-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAYGMCDGZAWAJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC=C(N1CCOC)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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